![molecular formula C15H10Cl2N2OS B4137482 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol](/img/structure/B4137482.png)
3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol
Overview
Description
3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol, also known as DTTAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in tumor growth and oxidative stress. Additionally, 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has been found to have a low toxicity profile in vitro, making it a promising candidate for further development as an antitumor agent. Additionally, 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has been found to have antioxidant properties, which may help protect against oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing harm to cells. However, one limitation is that 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol is not very water-soluble, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol. One potential direction is the development of 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol-based MOFs for drug delivery applications. Additionally, further studies are needed to fully understand the mechanism of action of 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol and its potential as an antitumor agent. Finally, the synthesis of water-soluble derivatives of 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol may increase its potential applications in biological sciences.
Scientific Research Applications
3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has been extensively studied for its potential applications in various fields, including biological and material sciences. In biological sciences, 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has shown promising results as an antitumor agent, as it inhibits the growth of cancer cells in vitro. Additionally, 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.
In material sciences, 3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenol has been used as a building block for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have a wide range of applications, including gas storage and separation, catalysis, and drug delivery.
properties
IUPAC Name |
3-[[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2OS/c16-9-4-5-12(13(17)6-9)14-8-21-15(19-14)18-10-2-1-3-11(20)7-10/h1-8,20H,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFVPJCMLPWANFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]amino]phenol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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